Cas no 926212-84-2 (4-(4-BROMO-1H-PYRAZOL-1-YL)BENZOIC ACID)

4-(4-Bromo-1H-pyrazol-1-yl)benzoic acid is a brominated pyrazole derivative featuring a benzoic acid functional group. This compound is primarily utilized as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of heterocyclic compounds. Its bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the carboxylic acid group allows for derivatization or coordination chemistry applications. The rigid aromatic structure contributes to its stability, making it suitable for use in medicinal chemistry and material science. Its well-defined molecular architecture facilitates precise modifications, supporting applications in ligand design and bioactive molecule synthesis.

4-(4-BROMO-1H-PYRAZOL-1-YL)BENZOIC ACID structure

926212-84-2 structure

Product Name:4-(4-BROMO-1H-PYRAZOL-1-YL)BENZOIC ACID

CAS No:926212-84-2

MF:C₁₀H₇BrN₂O₂

MW:267.078781366348

MDL:MFCD05855520

CID:1973986

PubChem ID:1506796

Update Time:2025-10-15

4-(4-BROMO-1H-PYRAZOL-1-YL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

- 4-(4-BROMO-1H-PYRAZOL-1-YL)BENZOIC ACID
- 4-(4-bromopyrazol-1-yl)benzoic acid
- 4-(4-bromopyrazol-1-yl)benzoicacid
- 926212-84-2
- STK684631
- EN300-33781
- 4-(4-Bromo-1H-pyrazol-1-yl)benzoic acid, AldrichCPR
- F83054
- BMB21284
- BS-33188
- AKOS000126875
- CS-0212893
- Benzoic acid, 4-(4-bromo-1H-pyrazol-1-yl)-
- MFCD05855520
- DTXSID00363647
- Z316118702
- DTXCID00314694
- MDL： MFCD05855520
- Inchi： 1S/C10H7BrN2O2/c11-8-5-12-13(6-8)9-3-1-7(2-4-9)10(14)15/h1-6H,(H,14,15)
- InChI Key： WAAQQRWNTQPCCV-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 265.96909g/mol
Monoisotopic Mass: 265.96909g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 55.1Å²

4-(4-BROMO-1H-PYRAZOL-1-YL)BENZOIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-33817-0.05g	4-(4-bromo-1H-pyrazol-1-yl)benzoic acid	926212-84-2	95%	0.05g	$65.0	2023-02-14
Enamine	EN300-33817-0.1g	4-(4-bromo-1H-pyrazol-1-yl)benzoic acid	926212-84-2	95%	0.1g	$98.0	2023-02-14
Enamine	EN300-33817-0.25g	4-(4-bromo-1H-pyrazol-1-yl)benzoic acid	926212-84-2	95%	0.25g	$139.0	2023-02-14
Enamine	EN300-33817-0.5g	4-(4-bromo-1H-pyrazol-1-yl)benzoic acid	926212-84-2	95%	0.5g	$218.0	2023-02-14
Enamine	EN300-33817-1.0g	4-(4-bromo-1H-pyrazol-1-yl)benzoic acid	926212-84-2	95%	1.0g	$280.0	2023-02-14
Enamine	EN300-33817-2.5g	4-(4-bromo-1H-pyrazol-1-yl)benzoic acid	926212-84-2	95%	2.5g	$490.0	2023-02-14
Enamine	EN300-33817-5.0g	4-(4-bromo-1H-pyrazol-1-yl)benzoic acid	926212-84-2	95%	5.0g	$840.0	2023-02-14
Enamine	EN300-33817-10.0g	4-(4-bromo-1H-pyrazol-1-yl)benzoic acid	926212-84-2	95%	10.0g	$1260.0	2023-02-14
Enamine	EN300-33818-0.05g	4-(4-bromo-1H-pyrazol-1-yl)benzoic acid	926212-84-2	95%	0.05g	$65.0	2023-02-14
Enamine	EN300-33818-0.1g	4-(4-bromo-1H-pyrazol-1-yl)benzoic acid	926212-84-2	95%	0.1g	$98.0	2023-02-14